Cas no 6953-43-1 ( )

• Product Name: &nbsp
• CAS No: 6953-43-1
• MF: C₁₇H₁₉N₅O₃S
• MW: 373.429461717606
• CID: 973850
• PubChem ID: 251090
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 6-(benzylsulfanyl)-9-(2-deoxypentofuranosyl)-9H-purin-2-amine
• 9-&amp
• -adenin
• NSC71263
• 6-(Benzylsulfanyl)-9-(2-deoxypentofuranosyl)-3,9-dihydro-2H-purin-2-imine
• DTXSID20290825
• NSC-71263
• 6953-42-0
• NSC-71262
• NSC71262
• 9H-Purin-2-amine, 9-(2-deoxy-.beta.-D-erythro-pentofuranosyl)-6-[(phenylmethyl)thio]-
• DTXSID70989499
• 6953-43-1
•  

• Inchi： 1S/C17H19N5O3S/c18-17-20-15-14(16(21-17)26-8-10-4-2-1-3-5-10)19-9-22(15)13-6-11(24)12(7-23)25-13/h1-5,9,11-13,23-24H,6-8H2,(H2,18,20,21)
• InChI Key： PVDRONULGPDJKM-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=CC=1)C1C2=C(N=C(N)N=1)N(C=N2)C1CC(C(CO)O1)O

Computed Properties

• Exact Mass: 373.12100
• Monoisotopic Mass: 373.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 145Ų

Experimental Properties

• Density: 1.62
• Boiling Point: 740.3°Cat760mmHg
• Flash Point: 401.5°C
• Refractive Index: 1.784
• PSA: 144.61000
• LogP: 1.92270